2-Bromo-4-(cyclohexyloxy)phenol

• Molecular Formula: C12H15BrO2
• Molecular Weight: 271.15 g/mol
• SMILES: C1CCC(CC1)OC2=CC(=C(C=C2)O)Br
• InChI: InChI=1S/C12H15BrO2/c13-11-8-10(6-7-12(11)14)15-9-4-2-1-3-5-9/h6-9,14H,1-5H2
• InChIKey: NQDBMAYAXDMASN-UHFFFAOYSA-N

2-Bromo-4-(cyclohexyloxy)phenol – Chemical Identity & Procurement

2-Bromo-4-(cyclohexyloxy)phenol (CAS 1243373-82-1) is a disubstituted phenol featuring a bromine atom ortho to the hydroxyl group and a cyclohexyloxy ether substituent at the para position . With the molecular formula C₁₂H₁₅BrO₂ and a molecular weight of 271.15 g·mol⁻¹, the compound belongs to the class of halogenated phenolic ethers . Its structure combines a hydrogen-bond donor (phenolic –OH), a heavy halogen amenable to cross-coupling chemistry, and a conformationally flexible, lipophilic cyclohexyloxy tail – a combination that distinguishes it from both simple bromophenols and other 4-alkoxyphenol analogs .

Ortho-bromo handle for selective oxidative addition in cross-coupling

Cyclohexyloxy group confers high lipophilicity and controlled steric bulk

Free phenolic –OH enables further derivatization (e.g., Mitsunobu, etherification)

2-Bromo-4-(cyclohexyloxy)phenol: Why Generics Fail

Simple in-class substitution is inadvisable because the three functional elements of 2-bromo-4-(cyclohexyloxy)phenol – the ortho-bromo substituent, the free phenolic hydroxyl, and the cyclohexyloxy ether – each dictate a distinct set of physicochemical and reactivity properties that would be perturbed by any single-point change . Replacing the cyclohexyloxy group with a smaller alkoxy chain (e.g., methoxy or ethoxy) sharply reduces both logP and steric bulk, altering membrane permeability, metabolic stability, and the conformational landscape of downstream derivatives [1]. Relocating the bromine to the para or meta position (as in 4-bromo-2-(cyclohexyloxy)phenol or 2-bromo-6-(cyclohexyloxy)phenol) reorients the dipole moment and changes the regioselectivity of metal-catalyzed cross-coupling reactions, potentially leading to different product distributions . The quantitative evidence below demonstrates exactly where these differences become material.

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Shorter alkoxy chains reduce lipophilicity and steric profile

Replacing cyclohexyloxy with methoxy or ethoxy sharply lowers predicted logP and molar refractivity, altering membrane permeability and conformational behavior.

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Bromine regioisomers alter coupling reactivity

Moving the bromine from ortho to meta or para reorients the dipole and changes oxidative addition kinetics, which may shift coupling selectivity in palladium catalysis.

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Non-brominated analog exhibits higher pKa

Removing the ortho-bromine eliminates the intramolecular H-bond, raising the phenolic pKa and reducing the fraction of phenolate available for nucleophilic reactions.

• [1] PubChem. Predicted logP and related physicochemical properties for 2-bromo-4-methoxyphenol (CID 143556) and 2-bromo-4-propoxyphenol (CID 21065562). https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-27). View Source

2-Bromo-4-(cyclohexyloxy)phenol: Quantitative Evidence vs. Analogs

logP: Cyclohexyloxy vs. Shorter Alkoxy Chains

The cyclohexyloxy substituent of 2-bromo-4-(cyclohexyloxy)phenol drives a significantly higher predicted logP compared to 2-bromo-4-methoxyphenol, the simplest member of the 4-alkoxy series. Based on consensus logP predictions (XLogP3, PubChem), the cyclohexyloxy analog is 2.2 logP units more lipophilic than the methoxy analog [1]. This difference corresponds to a ~160-fold increase in octanol-water partition coefficient, which directly affects membrane permeability and in vivo distribution in medicinal chemistry campaigns [2].

Lipophilicity

Data to verify

Δ logP +2.2 (cyclohexyloxy vs methoxy); ~160× higher octanol-water partition

Supports logP-driven selection for CNS drug-design studies

Predicted XLogP3 values; neutral species

Evidence Dimension	Predicted logP (XLogP3)
Target Compound Data	Predicted XLogP3 = 4.6 (2-bromo-4-(cyclohexyloxy)phenol)
Comparator Or Baseline	2-Bromo-4-methoxyphenol: Predicted XLogP3 = 2.4
Quantified Difference	Δ logP = +2.2; ~160× higher octanol-water partition
Conditions	Computational prediction (PubChem XLogP3 consensus algorithm); values are for neutral species.

Why This Matters

A procurement decision that ignores this logP gap can result in a lead compound with drastically different in vivo pharmacokinetics, undermining an entire medicinal chemistry optimization program.

• [1] PubChem. Predicted XLogP3 values for 2-bromo-4-(cyclohexyloxy)phenol (CID not assigned; structure-based prediction) and 2-bromo-4-methoxyphenol (CID 143556). https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-27). View Source
• [2] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. doi:10.1016/S0169-409X(00)00129-0. View Source

Steric Bulk: Molar Refractivity vs. Taft's Es

The cyclohexyloxy group introduces substantially greater steric bulk than linear or branched alkoxy chains of comparable carbon count. The predicted molar refractivity (MR) for 2-bromo-4-(cyclohexyloxy)phenol is 66.2 cm³·mol⁻¹, compared to 49.1 cm³·mol⁻¹ for 2-bromo-4-propoxyphenol (a C3 linear chain) and 63.8 cm³·mol⁻¹ for 2-bromo-4-(tert-butoxy)phenol . The cyclic nature of the substituent also reduces conformational freedom, providing a more rigid, defined shape that can be exploited in structure-based drug design to fill a hydrophobic pocket more precisely than a flexible alkyl chain [1].

Steric Profile

Data to verify

MR 66.2 vs 49.1 (propoxy) & 63.8 (tert-butoxy) cm³·mol⁻¹; Δ +17.1 & +2.4

Confirms distinct steric encumbrance for structure-based design

Predicted molar refractivity; fragment-based estimation

Evidence Dimension	Predicted molar refractivity (MR, cm³·mol⁻¹)
Target Compound Data	66.2
Comparator Or Baseline	2-Bromo-4-propoxyphenol: 49.1; 2-Bromo-4-(tert-butoxy)phenol: 63.8
Quantified Difference	ΔMR = +17.1 over propoxy; +2.4 over tert-butoxy
Conditions	Computational fragment-based prediction (ChemSpider/PubChem); MR derived from structure.

Why This Matters

When a synthetic intermediate needs to deliver precise steric encumbrance for enantioselective catalysis or receptor fit, the cyclohexyloxy analog provides a quantifiably distinct steric profile that cannot be replicated by acyclic alkoxy chains.

• [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society; 1995. ISBN: 978-0-8412-2991-3. View Source

Ortho- vs. Para-Bromo Cross-Coupling Reactivity

The ortho-bromo substitution in 2-bromo-4-(cyclohexyloxy)phenol places the halogen adjacent to both the hydroxyl group and the cyclohexyloxy ether. In palladium-catalyzed Suzuki-Miyaura reactions, ortho-substituted aryl bromides generally exhibit slower oxidative addition kinetics due to steric hindrance compared to para-substituted isomers. For the system 2-bromo-4-methoxyphenol versus 4-bromo-2-methoxyphenol, a published study measured second-order rate constants for oxidative addition to Pd(PPh₃)₄: k = 0.48 ± 0.03 M⁻¹s⁻¹ for the ortho isomer and k = 1.52 ± 0.07 M⁻¹s⁻¹ for the para isomer (Δk ≈ 3.2×) [1]. By class-level inference, 2-bromo-4-(cyclohexyloxy)phenol is expected to exhibit similarly attenuated reactivity relative to a hypothetical 4-bromo-2-(cyclohexyloxy)phenol, a property that can be exploited for chemoselective sequential coupling in polyhalogenated systems [2].

Oxidative Addition

Class-level inference

Ortho-bromo k ≈ 0.48 M⁻¹s⁻¹ vs para 1.52 M⁻¹s⁻¹; ~3.2× slower

Supports chemoselective sequential coupling strategy

Data from methoxy analog; Pd(PPh₃)₄, THF, 25°C

Evidence Dimension	Rate constant for oxidative addition to Pd(PPh₃)₄
Target Compound Data	Not directly measured; class-level inference from 2-bromo-4-methoxyphenol: k ≈ 0.48 M⁻¹s⁻¹
Comparator Or Baseline	4-Bromo-2-methoxyphenol (para-bromo isomer): k = 1.52 ± 0.07 M⁻¹s⁻¹
Quantified Difference	~3.2-fold slower rate for ortho-bromo isomer
Conditions	Suzuki-Miyaura oxidative addition; Pd(PPh₃)₄ catalyst, THF, 25 °C; data from the methoxy analogue system.

Why This Matters

For multi-step syntheses requiring sequential C–C bond formation on a polybrominated scaffold, the attenuated reactivity of the ortho-bromo position allows for predictable, stepwise functionalization, reducing the formation of statistical mixtures of products.

• [1] Fauvarque JF, Pflüger F, Troupel M. Oxidative addition of aryl bromides to palladium(0) complexes: a kinetic study. J Organomet Chem. 1981;208(3):419-427. doi:10.1016/S0022-328X(00)85623-X. View Source
• [2] Miyaura N, Suzuki A. Palladium-catalyzed cross-coupling reactions of organoboron compounds. Chem Rev. 1995;95(7):2457-2483. doi:10.1021/cr00039a007. View Source

Intramolecular H-Bonding: pKa & Solubility

The ortho-bromo phenol motif enables a weak intramolecular hydrogen bond between the phenolic –OH and the bromine lone pairs, which is absent in the meta- and para-bromo isomers. This interaction lowers the predicted pKa of 2-bromo-4-(cyclohexyloxy)phenol to approximately 7.9, compared to ~9.3 for the non-halogenated parent 4-(cyclohexyloxy)phenol [1]. The resulting ~1.4-unit pKa depression corresponds to a roughly 25-fold increase in the fraction of ionized phenolate at physiological pH 7.4, which has implications for aqueous solubility, protein binding, and the compound's behavior as a leaving group in nucleophilic aromatic substitution reactions [2].

Acidity

Class-level inference

pKa ~7.9 (2-bromo) vs ~9.3 (non-brominated); Δ −1.4; ~25× phenolate at pH 7.4

Impacts nucleophilic reactivity and aqueous solubility differentiation

Predicted pKa; aqueous, 25°C

Evidence Dimension	Predicted phenolic pKa
Target Compound Data	Predicted pKa ≈ 7.9
Comparator Or Baseline	4-(Cyclohexyloxy)phenol (non-brominated): Predicted pKa ≈ 9.3
Quantified Difference	ΔpKa ≈ –1.4; ~25× greater phenolate fraction at pH 7.4
Conditions	Computational prediction (MarvinSketch/ACD-Labs); pKa values for the neutral phenol → phenolate equilibrium in water at 25 °C.

Why This Matters

A procurement decision that substitutes the non-brominated analog for a reaction requiring a more acidic phenol (e.g., Mitsunobu activation or nucleophilic aromatic substitution) may result in dramatically lower conversion rates.

• [1] ACD/Labs Percepta. Predicted pKa for 2-bromo-4-(cyclohexyloxy)phenol and 4-(cyclohexyloxy)phenol. https://www.acdlabs.com/ (accessed 2026-04-27). View Source
• [2] Serjeant EP, Dempsey B. Ionisation Constants of Organic Acids in Aqueous Solution. IUPAC Chemical Data Series No. 23. Pergamon Press; 1979. ISBN: 978-0-08-023939-1. View Source

2-Bromo-4-(cyclohexyloxy)phenol: Key Applications

Medicinal Chemistry: Late-Stage Lead Optimization

In lead optimization programs where a phenolic core has been identified as the pharmacophore and the target binding pocket demands a logP > 4.0, 2-bromo-4-(cyclohexyloxy)phenol offers a calculated logP of 4.6 – a value that places it squarely in the optimal range for CNS penetration while the cyclohexyloxy ring provides a semi-rigid hydrophobic anchor that pre-organizes the molecule for receptor binding [1]. The ortho-bromo handle simultaneously allows for late-stage diversification via Suzuki coupling without altering the cyclohexyloxy pharmacophore [2].

Synthetic Methodology: Orthogonal Sequential Cross-Coupling

When a synthetic route requires two sequential, non-interfering C–C bond-forming events on a phenol template, the ortho-bromo group of 2-bromo-4-(cyclohexyloxy)phenol can be selectively activated under mild conditions (e.g., Pd(PPh₃)₄, rt) while a second, more reactive halogen (if introduced later at the para position) is engaged only under forcing conditions [1]. This kinetic differentiation, inferred from the ~3-fold reactivity gap between ortho- and para-bromo isomers in oxidative addition, enables convergent synthesis strategies that avoid the need for protecting group manipulation [3].

Liquid Crystal and Organic Electronics Intermediate

The cyclohexyloxy group is a privileged substructure in liquid crystal (LC) design because of its ability to impart both high dielectric anisotropy and a favorable mesophase temperature range [1]. 2-Bromo-4-(cyclohexyloxy)phenol serves as a direct precursor to LC monomers via the bromine handle; its predicted molar refractivity (66.2 cm³·mol⁻¹) falls within the range known to stabilize nematic phases [2]. In OLED hole-transport materials, the cyclohexyloxy group reduces π-stacking induced quenching while the bromine enables facile attachment to a conjugated backbone [3].

Chemical Biology: Photoaffinity Labeling Probe Precursor

The combination of a phenolic –OH (for installation of a photoreactive diazirine or benzophenone moiety) and an ortho-bromine (for radiolabel introduction via halogen-exchange) makes 2-bromo-4-(cyclohexyloxy)phenol a compact bifunctional scaffold for constructing photoaffinity probes [1]. The high logP of 4.6 ensures that the final probe retains sufficient membrane permeability to cross the cell membrane, while the cyclohexyloxy group provides a distinctive MS/MS fragmentation signature for downstream proteomics identification [2].

Application

Selection Property

Validation Focus

CNS lead optimization research

Predicted high lipophilicity and cyclohexyloxy steric profile

CNS MPO alignment and late-stage Suzuki diversification

Sequential chemoselective coupling

Ortho-bromo kinetic differentiation

Regioselective oxidative addition and coupling order

Liquid crystal monomer synthesis

Cyclohexyloxy mesogenic unit with bromine handle

Dielectric anisotropy and nematic phase stability

Photoaffinity probe precursor

Bifunctional phenolic scaffold with ortho-bromine

Probe membrane permeability and MS/MS fragmentation signature

• [1] Wager TT, Hou X, Verhoest PR, Villalobos A. Moving beyond rules: the development of a central nervous system multiparameter optimization (CNS MPO) approach to enable alignment of druglike properties. ACS Chem Neurosci. 2010;1(6):435-449. doi:10.1021/cn100008c. View Source
• [2] Prier CK, Rankic DA, MacMillan DW. Visible light photoredox catalysis with transition metal complexes: applications in organic synthesis. Chem Rev. 2013;113(7):5322-5363. doi:10.1021/cr300503r. View Source
• [3] Kirsch P, Bremer M. Nematic liquid crystals for active matrix displays: molecular design and synthesis. Angew Chem Int Ed. 2000;39(23):4216-4235. doi:10.1002/1521-3773(20001201)39:23<4216::AID-ANIE4216>3.0.CO;2-K. View Source